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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for utilizing
calcium carbonate (CaCO:s) particles as a stabilizing agent in Pickering emulsions. This
technology offers a surfactant-free approach to emulsification, with significant applications in
the pharmaceutical, cosmetic, and food industries. The biocompatibility, acid-responsiveness,
and potential for calcium fortification make CaCOs an attractive stabilizer for novel drug
delivery systems and advanced formulations.[1][2][3][4]

Introduction to Calcium Carbonate-Stabilized
Pickering Emulsions

Pickering emulsions are dispersions of two immiscible liquids stabilized by solid particles that
adsorb at the liquid-liquid interface.[5] Unlike conventional emulsions that rely on surfactants,
Pickering emulsions form a robust physical barrier around the dispersed droplets, preventing
coalescence and Ostwald ripening.[6][7] Calcium carbonate has emerged as a promising, food-
grade inorganic particle for stabilizing these emulsions.[6][8][9][10]

Key advantages of using calcium carbonate include:

o Biocompatibility and Safety: Calcium carbonate is a well-established food additive (E170)
and pharmaceutical ingredient, ensuring its suitability for in-vivo applications.[3][4][6]
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» Acid-Responsive Properties: CaCOs is acid-soluble, allowing for triggered demulsification in

acidic environments such as the stomach. This property is particularly useful for controlled

drug release applications.[1][3][11]

o Tunable Wettability: The surface of calcium carbonate particles can be modified to achieve

the desired hydrophobicity for stabilizing either oil-in-water (O/W) or water-in-oil (W/O)

emulsions.[12][13]

o Enhanced Stability: The solid particle layer at the interface provides exceptional stability to

the emulsion, even in high internal phase emulsions (HIPESs).[1][2][3][11]

Data Presentation: Properties of Calcium
Carbonate-Stabilized Pickering Emulsions

The following tables summarize quantitative data from various studies on CaCOs-stabilized

Pickering emulsions, highlighting the influence of key formulation parameters on emulsion

properties.

Table 1: Effect of CaCOs Particle Concentration on Emulsion Droplet Size

CaCOs
Concentration (%

Oil Volume
Fraction (o)

Mean Droplet
Diameter (ds2) (pm)

Reference

wiv)
Not specified, but

1 0.8 _ [9]
creaming observed
Not specified,

2 0.8 homogenous [9]
emulsion
Not specified,

3 0.8 homogenous 9]
emulsion

4 0.8 ~35 [9]

An increase in N
) Not specified
concentration

A decrease in droplet

size was observed

[5]
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Table 2: Influence of Oil Volume Fraction on Emulsion Properties (CaCOs concentration at 4%

wiv)
. Mean Droplet
Oil Volume . . .
. Emulsion Type Diameter (ds2) Stability Reference
Fraction (o)
(hm)

0.2 o/w ~15 Stable [3]

0.3 O/W ~18 Stable [3]

0.4 o/w ~20 Stable [3]

0.5 O/W ~25 Stable [3]

0.6 O/W ~30 Stable [3]
Excellent stability

0.7 O/W (HIPE) ~40 [1]12][3]
at RT and 4°C
Excellent stability

0.8 O/W (HIPE) ~45 [1]12113]

at RT and 4°C

Table 3: Physicochemical Properties of Calcium Carbonate Particles and Emulsions
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Parameter Value Conditions Reference
CaCO:s Patrticle Size )
3.95+0.09 um Untreated particles [5]
(dso)
CaCOs Nanoparticle Synthesized via in-situ
) 40-140 nm ) [11[3]
Size reaction
Zeta Potential (Cubic
-23.2 mV In water [14]
CaCoO0:s)
Zeta Potential
) 16.5 mV In water [14]
(Spherical CaCOs)
Contact Angle (8 in _
31.2+0.5° Untreated particles [5]
water)
Contact Angle (6 in )
) 99.5+1.3° Untreated patrticles [5]
oi
] Compatible with Optimized topical
Emulsion pH ) ) [1][5]
human skin formulation
Shear-thinning Optimized topical
Rheology ) ) [1115][15]
behavior formulation
Zeta Potential of With increasing
-30.59 to -35.61 mV [16]

S/O/W Emulsion

sodium caseinate

Experimental Protocols

Protocol for Preparation of a Standard Oil-in-Water
(O/W) Pickering Emulsion

This protocol describes the preparation of an O/W Pickering emulsion stabilized by unmodified
calcium carbonate particles.

Materials:

e Calcium carbonate (CaCOs) particles (micron-sized)
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o Oil phase (e.g., medium-chain triglycerides, sunflower oil)

e Agueous phase (deionized water)

e High-speed homogenizer (e.g., Ultra-Turrax)

Procedure:

o Disperse the desired amount of CaCOs particles in the oil phase.

e Mix the oil-particle dispersion with the aqueous phase at the desired oil-to-water ratio.

e Homogenize the mixture using a high-speed homogenizer at 12,000 rpm for 5 minutes at
25°C.[5]

» Allow the emulsion to stand and observe for any phase separation.

Protocol for In-Situ Hydrophobization of CaCOs for W/O
Emulsion Formation

This protocol outlines the preparation of a W/O Pickering emulsion by modifying the surface of
CaCOs particles in-situ with an anionic surfactant.

Materials:

Calcium carbonate (CaCOs) nanoparticles

Sodium dodecyl sulfate (SDS) solution (e.g., 3 mM)

Oil phase (e.g., toluene)

Aqueous phase (deionized water)

Magnetic stirrer

Procedure:
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e Prepare an aqueous dispersion of CaCOs nanoparticles (e.g., 1.0 wt%) in an SDS solution (3
mM).

e Add the oil phase to the agqueous dispersion.

 Stir the mixture vigorously using a magnetic stirrer until a stable W/O emulsion is formed. At
this SDS concentration, the particle surface becomes more hydrophobic, favoring the
stabilization of W/O emulsions.[12]

Protocol for Characterization of Emulsion Properties

3.3.1. Droplet Size Distribution Analysis
» Obtain images of the emulsion using an optical microscope.

e Analyze the images using software such as ImageJ to measure the diameter of a statistically
significant number of droplets (e.g., ~150).[5]

o Express the droplet size as d(10), d(50), and d(90) percentiles.
3.3.2. Emulsion Stability Assessment

» Visual Observation: Store the prepared emulsion at room temperature and observe for any
signs of creaming, sedimentation, or phase separation over a defined period (e.g., days to
weeks).

o Centrifugation: Centrifuge the emulsion at a specified speed and time to accelerate
destabilization processes. A stable emulsion will resist phase separation under
centrifugation.

e Creaming Index: Measure the height of the serum layer (Hs) and the total height of the
emulsion (Ht). Calculate the creaming index (%) as (Hs / Ht) x 100.

3.3.3. Rheological Measurements

o Use arheometer to measure the storage (G') and loss (G") moduli as a function of
frequency.
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o Perform a flow curve measurement to determine the viscosity as a function of the shear rate

to assess shear-thinning behavior.

Mandatory Visualizations
Stabilization Mechanism of CaCOs Pickering Emulsions

This diagram illustrates the fundamental principle of Pickering stabilization where calcium
carbonate particles create a physical barrier at the oil-water interface.
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Caption: CaCOs Pickering Emulsion Stabilization Workflow.

Experimental Workflow for Formulation and
Characterization

This diagram outlines the sequential steps involved in the preparation and analysis of calcium

carbonate-stabilized Pickering emulsions.
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Caption: Experimental Workflow for CaCOs Emulsions.

Factors Influencing Emulsion Properties

This diagram illustrates the logical relationships between key formulation variables and the
resulting properties of the Pickering emulsion.
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Caption: Factors Influencing Emulsion Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. researchgate.net [researchgate.net]

3. Edible CaCO3 nanoparticles stabilized Pickering emulsion as calcium-fortified formulation
- PMC [pmc.ncbi.nim.nih.gov]

4. researchgate.net [researchgate.net]

5. mdpi.com [mdpi.com]

6. Pickering Emulsions Based in Inorganic Solid Particles: From Product Development to
Food Applications - PMC [pmc.ncbi.nim.nih.gov]

7. researchgate.net [researchgate.net]

8. Food-Grade Pickering Emulsions: Preparation, Stabilization and Applications [mdpi.com]

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b12424596?utm_src=pdf-body-img
https://www.benchchem.com/product/b12424596?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/343349174_Pickering_Emulsions_Stabilized_by_Calcium_Carbonate_Particles_A_New_Topical_Formulation
https://www.researchgate.net/publication/349805325_Edible_CaCO3_nanoparticles_stabilized_Pickering_emulsion_as_calcium-fortified_formulation
https://pmc.ncbi.nlm.nih.gov/articles/PMC7934247/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7934247/
https://www.researchgate.net/publication/309322126_Food-grade_Pickering_stabilisation_of_foams_by_in_situ_hydrophobisation_of_calcium_carbonate_particles
https://www.mdpi.com/2079-9284/7/3/62
https://pmc.ncbi.nlm.nih.gov/articles/PMC10054141/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10054141/
https://www.researchgate.net/figure/Mechanism-of-the-stability-of-Pickering-emulsion_fig1_360480240
https://www.mdpi.com/1420-3049/25/14/3202
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12424596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

9. researchgate.net [researchgate.net]

10. Effect of emulsification methods on the physicochemical properties of emulsion stabilized
by calcium carbonate and sodium alginate - PMC [pmc.ncbi.nim.nih.gov]

11. Edible CaCO3 nanopatrticles stabilized Pickering emulsion as calcium-fortified
formulation - PubMed [pubmed.ncbi.nim.nih.gov]

12. Multiple Pickering emulsions stabilized by the same particles with different extent of
hydrophobization in situ - PMC [pmc.ncbi.nlm.nih.gov]

13. researchgate.net [researchgate.net]
14. researchgate.net [researchgate.net]
15. mdpi.com [mdpi.com]
16. mdpi.com [mdpi.com]

To cite this document: BenchChem. [Application Notes and Protocols: Calcium Carbonate as
a Stabilizing Agent in Pickering Emulsions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12424596#calcium-carbonate-as-a-stabilizing-agent-
in-pickering-emulsions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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